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Compound Focus: N,N'-Dimethyloxamide

Cat. No.: S600890

Understanding N,N'-Dimethyloxamide

N,N'-Dimethyloxamide is an organic compound with the molecular formula C4HsN202. Its basic

properties, crucial for experimental planning, are summarized in the table below.

Property Value

CAS Number 615-35-0 [1]

Molecular Formula CaHsN20:2 [1]

Molecular Weight 116.12 g/mol [1]

Melting Point 214-217 °C (lit.) [1]

Density (Predicted) 1.091+0.06 g/cm3 [1]

pKa (Predicted) 11.76+0.46 [1]

Solubility Soluble in chloroform, dichloromethane, methanol [1]

Further calculated thermodynamic properties are provided in the table below for advanced process design.
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Property Value Unit Source
Standard Enthalpy of Formation (gas, AfH°gas) -244.11  kJ/mol Joback Calculated [2]
Boiling Point (Thoil) 499.00 K Joback Calculated [2]

Heat Capacity at Constant Pressure (Cp,gas) at 499 K 192,93  J/molxK Joback Calculated [2]

Synthetic Application in Heterocyclic Chemistry

The primary chemical application found in the search results is its use as a precursor for synthesizing

halogenated imidazoles, which are important scaffolds in medicinal and industrial chemistry [3].

Application: Synthesis of 1-Methyl-4,5-dihalogenoimidazoles N,N'-Dimethyloxamide serves as a starting
material in the preparation of 1-methyl-4,5-dihalogeno- and 1-methyl-2,4,5-trihalogenoimidazoles via a
reaction with phosphorus pentachloride (PCls) or phosphorus pentabromide (PBrs) [3]. The reaction
proceeds through a secondary halogenation of initially formed 1-methyl-5-halogenoimidazoles by the

phosphorus pentahalides [3].

The following diagram illustrates the logical workflow of this reaction and the subsequent halogenation

process.
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Experimental Considerations & Safety

For the specific reaction mentioned:

¢ Key Reagent: Phosphorus pentahalides (PCls or PBrs) are highly reactive and require careful
handling [3].

¢ Reaction Scope: The method also applies to halogenating other imidazole derivatives, such as 1,2-
dialkyl-5-chloroimidazole and 2-alkylimidazoles, at the free position in the nucleus [3].

General Safety and Handling:

e Hazard Statements: N,N'-Dimethyloxamide carries hazard codes H315 (causes skin irritation),
H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) [1].
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e Precautionary Measures: Use appropriate personal protective equipment (PPE) including gloves
and safety glasses. Handle in a well-ventilated area, preferably inside a fume hood [1].
e Storage: The compound should be stored sealed in a dry container at room temperature [1].

Commercial Sourcing

N,N'-Dimethyloxamide is available from various chemical suppliers. Pricing is highly dependent on

quantity and purity.

Supplier Product Number Quantity Price (USD) Purity

TRC B412828 250 mg $45.00 Not Specified
AK Scientific R814 59 $91.00 Not Specified
Matrix Scientific 172056 259 $118.00 Not Specified
American Custom Chemicals CHMO0004036 259 $1,170.31 95.00%
American Custom Chemicals CHMO0004036 100 g $2,643.80 95.00%

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b600890#n-n-dimethyloxamide-as-precursor-for-heterocyclic-

organic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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